Cas no 88441-08-1 (Benzonitrile, 4-(2-aminoethyl)-2,5-dimethoxy-, monohydrochloride)

• Product Name: Benzonitrile, 4-(2-aminoethyl)-2,5-dimethoxy-, monohydrochloride
• CAS No: 88441-08-1
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• CID: 632652
• PubChem ID: 76968248
• Update Time: 2025-05-26

Benzonitrile, 4-(2-aminoethyl)-2,5-dimethoxy-, monohydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(2-aminoethyl)-2,5-dimethoxy-, monohydrochloride
• 2,5-Dimethoxy-4-cyanophenethylamine hydrochloride
• 5X733X0S48
• EN300-11953137
• 4-(2-Aminoethyl)-2,5-dimethoxy-benzonitrile hydrochloride
• 2C-CN HCl
• 88441-08-1
• Benzonitrile, 4-(2-aminoethyl)-2,5-dimethoxy-, hydrochloride
• Q27262998
• UNII-5X733X0S48
• 4-(2-AMINOETHYL)-2,5-DIMETHOXYBENZONITRILE HYDROCHLORIDE

• Inchi： 1S/C11H14N2O2.ClH/c1-14-10-6-9(7-13)11(15-2)5-8(10)3-4-12;/h5-6H,3-4,12H2,1-2H3;1H
• InChI Key： UTIJAZMOSJQGGJ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=C(C#N)C(=CC=1CCN)OC

Computed Properties

• Exact Mass: 242.0822054g/mol
• Monoisotopic Mass: 242.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3Ų

Additional information on Benzonitrile, 4-(2-aminoethyl)-2,5-dimethoxy-, monohydrochloride

Benzonitrile, 4-(2-aminoethyl)-2,5-dimethoxy-, monohydrochloride (CAS No. 88441-08-1)

Benzonitrile, also known as phenyl cyanide, is a chemical compound with the formula C6H5CN. It is a versatile building block in organic synthesis and has been widely used in the pharmaceutical, agrochemical, and materials science industries. The compound 4-(2-aminoethyl)-2,5-dimethoxy-benzonitrile represents a derivative of benzonitrile with specific substituents that enhance its reactivity and functional versatility. This derivative, in its monohydrochloride form (monohydrochloride), is particularly valuable due to its potential applications in drug discovery and advanced material synthesis.

The CAS registry number for this compound is CAS No. 88441-08-1, which uniquely identifies it in chemical databases and regulatory systems. The structure of this compound consists of a benzonitrile core with two methoxy groups at the 2 and 5 positions and an aminoethyl group at the 4 position. These substituents not only influence the physical properties of the compound but also play a critical role in its reactivity and biological activity.

Recent studies have highlighted the importance of such substituted benzonitriles in the development of novel therapeutic agents. For instance, researchers have explored the potential of 4-(2-aminoethyl)-2,5-dimethoxy-benzonitrile as a precursor for bioactive molecules targeting various disease states. The amino group in the molecule can be further functionalized to create peptide bonds or other bioactive moieties, making it an attractive candidate for drug design.

In terms of synthesis, this compound can be prepared via a variety of methods, including nucleophilic substitution and coupling reactions. The presence of electron-donating methoxy groups at the 2 and 5 positions facilitates certain types of reactions by activating specific positions on the aromatic ring. This makes monohydrochloride derivatives particularly useful in multi-step synthesis workflows where precise control over reactivity is essential.

The application of this compound extends beyond pharmaceuticals. In materials science, derivatives of benzonitrile are being investigated for their potential use in advanced polymers and electronic materials. The amino group can serve as a site for polymerization or cross-linking, leading to materials with tailored mechanical and electronic properties.

In conclusion, Benzonitrile, 4-(2-aminoethyl)-2,5-dimethoxy-, monohydrochloride (CAS No. 88441-08-1) is a highly versatile compound with significant potential across multiple scientific domains. Its unique structure and functional groups make it an invaluable tool in modern organic synthesis and materials development.